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(R,S,R,S)-Nebivolol (R,S,R,S)-Nebivolol
Brand Name: Vulcanchem
CAS No.: 119365-24-1
VCID: VC0052822
InChI: InChI=1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18+,21+,22-
SMILES: C1CC2=C(C=CC(=C2)F)OC1C(CNCC(C3CCC4=C(O3)C=CC(=C4)F)O)O
Molecular Formula: C22H25F2NO4
Molecular Weight: 405.442

(R,S,R,S)-Nebivolol

CAS No.: 119365-24-1

Reference Standards

VCID: VC0052822

Molecular Formula: C22H25F2NO4

Molecular Weight: 405.442

(R,S,R,S)-Nebivolol - 119365-24-1

CAS No. 119365-24-1
Product Name (R,S,R,S)-Nebivolol
Molecular Formula C22H25F2NO4
Molecular Weight 405.442
IUPAC Name (1R)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2S)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
Standard InChI InChI=1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18+,21+,22-
Standard InChIKey KOHIRBRYDXPAMZ-MTIDIVMFSA-N
SMILES C1CC2=C(C=CC(=C2)F)OC1C(CNCC(C3CCC4=C(O3)C=CC(=C4)F)O)O
Synonyms [2R-[2R*[S*[R*(S*)]]]]-α,α’-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol; R 74829
Last Modified Aug 20 2021
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